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Compound of Interest

Compound Name: (S)-(-)-2-Acetoxypropionic acid

CAS No.: 6034-46-4

Cat. No.: B1368166

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (S)-(-)-2-Acetoxypropionic acid, a

valuable chiral building block in modern organic synthesis. We will delve into its precise

nomenclature, stereochemistry, synthesis, analytical validation, and key applications, offering

field-proven insights for its effective use in research and development.

Nomenclature and Stereochemical Assignment
Properly identifying a chiral molecule is paramount for reproducibility and regulatory

compliance. The IUPAC name, (S)-(-)-2-Acetoxypropionic acid, precisely defines the

molecule's structure and stereochemistry.

(S)-(-)-2-Acetoxypropionic Acid is also known by synonyms such as (-)-O-Acetyl-L-lactic

acid and (S)-2-acetyloxypropanoic acid.[1][2]

The name can be deconstructed as follows:
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Propionic acid: This defines the parent chain, a three-carbon carboxylic acid.

2-Acetoxy: An acetoxy group (CH₃COO-) is attached to the second carbon (C2) of the

propanoic acid backbone.[3]

(S)-: This prefix denotes the absolute configuration of the stereocenter at C2, as determined

by the Cahn-Ingold-Prelog (CIP) priority rules.

(-)-: This indicates that the enantiomer is levorotatory, meaning it rotates plane-polarized light

to the left.

The relationship between the IUPAC name components and the molecular structure is

illustrated below.
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1. Reaction Setup 2. Acetylation

3. Purification

reagent process product (S)-Lactic Acid
+ Acetic Acid

Heat (100°C)
3-5 hours

Solid Acid Catalyst Acetic Anhydride

Filtration

Vacuum Distillation

(S)-(-)-2-Acetoxy-
propionic Acid
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QC Analysis Validation Criteria

sample
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(¹H, ¹³C)

Chiral HPLC

Polarimetry

Correct Structure
Confirmed

Enantiomeric Excess
(e.g., >98%)

Specific Rotation
(Negative Value)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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